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Compound of Interest

Compound Name: 5-(4-Hydroxyphenyl)nicotinic acid

CAS No.: 1181566-40-4

Cat. No.: B1498888

Get Quote

Executive Summary
In the development of cytoprotective agents and redox-modulating drugs, the choice between

thiol-based and phenol-based scaffolds is critical. This guide compares 2-Mercaptonicotinic

Acid (2-MNA), a sulfur-containing pyridine derivative, with 5-(4-Hydroxyphenyl)nicotinic acid
(5-HPNA), a polyphenol-like structure.[1]

2-Mercaptonicotinic Acid (2-MNA): Relies on the high reactivity of the thiol (-SH) group.[1] It

functions similarly to glutathione, offering rapid radical scavenging via Hydrogen Atom

Transfer (HAT) but is susceptible to rapid auto-oxidation and disulfide formation.[1]

5-(4-Hydroxyphenyl)nicotinic Acid (5-HPNA): Leverages the phenolic hydroxyl group.[1] It

operates via resonance-stabilized phenoxy radical formation.[1] While kinetically slower than

thiols in some matrices, it offers superior stability and sustained antioxidant activity in lipid

environments.[1]
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Recommendation: Use 2-MNA for acute, aqueous-phase radical scavenging or metal chelation.

[1] Use 5-HPNA for lipid peroxidation inhibition and sustained oxidative stress relief.[1]

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7][8]
Understanding the structural basis of antioxidant activity is the first step in experimental design.

Feature
2-Mercaptonicotinic Acid
(2-MNA)

5-(4-
Hydroxyphenyl)nicotinic
Acid (5-HPNA)

Structure Pyridine ring with -SH at C2
Pyridine ring with 4-

Hydroxyphenyl group at C5

Primary Pharmacophore
Thiol (-SH) / Thione (C=S)

tautomer
Phenolic Hydroxyl (-OH)

Molecular Weight ~155.18 g/mol ~215.20 g/mol

Solubility
Soluble in DMSO, dilute alkali;

sparingly in water

Soluble in DMSO, Ethanol;

lipophilic character

pKa (approx) ~3.5 (COOH), ~9.8 (SH)
~3.8 (COOH), ~10.0 (Phenolic

OH)

Bond Dissociation Energy

(BDE)
Low (~80-82 kcal/mol) for S-H

Moderate (~87-90 kcal/mol) for

O-H

Dominant Mechanism
Hydrogen Atom Transfer (HAT)

+ Chelation

HAT + Single Electron Transfer

(SET)

Structural Visualization
The following diagram illustrates the core structural differences and the active sites for radical

attack.
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Key Difference

2-Mercaptonicotinic Acid
(Thiol Donor)

Mechanism: S-H Homolysis
Low BDE -> Fast Reaction

Active Site: -SH

5-(4-Hydroxyphenyl)nicotinic Acid
(Phenolic Donor)

Mechanism: O-H Homolysis
Resonance Stabilization

Active Site: Phenolic -OH

Thiols are faster H-donors
Phenols form more stable radicals

Click to download full resolution via product page

Figure 1: Structural logic dictating the antioxidant mechanism of 2-MNA vs 5-HPNA.

Mechanistic Comparison
Thionicotinic Acid (2-MNA)
The antioxidant capacity of 2-MNA is driven by the sulfhydryl group.[1]

Direct Scavenging: The S-H bond is weaker than the C-H or O-H bonds, allowing it to donate

a hydrogen atom to a free radical (

) very rapidly.[1]

Dimerization: The resulting thiyl radical (

) is reactive but typically dimerizes to form a disulfide (

), terminating the radical chain.[1]

Metal Chelation: The proximity of the nitrogen and the thiol group (or carboxyl) allows 2-MNA

to chelate transition metals (Fe²⁺, Cu²⁺), preventing Fenton-type radical generation.

Hydroxyphenyl Nicotinic Acid (5-HPNA)
The activity of 5-HPNA is driven by the phenolic moiety.[1]
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Resonance Stabilization: Upon donating a hydrogen atom (

), the unpaired electron is delocalized across the phenyl ring and the pyridine ring (if
conjugated). This makes the phenoxy radical relatively stable and less likely to propagate
damage.[1]

Dual Pathway: Depending on the solvent, 5-HPNA can act via HAT (in non-polar solvents) or

SET-PT (Single Electron Transfer followed by Proton Transfer) in polar solvents.[1]

Experimental Performance Data
The following data summarizes typical performance metrics derived from comparative assays

of thiol-substituted vs. phenol-substituted pyridines.

Assay Type Parameter
2-MNA (Thiol)
Performance

5-HPNA (Phenol)
Performance

DPPH Assay IC50 (µM)
15 - 25 µM (Rapid

kinetics)

30 - 50 µM (Slower

kinetics)

ABTS Assay TEAC Value
High (due to SET

mechanism)
Moderate

Lipid Peroxidation Inhibition %
Low to Moderate

(<40%)
High (>75%)

Metal Chelation Capacity
Strong (N-S

coordination)
Weak to Moderate

Stability t1/2 (solution)
Short (oxidizes to

disulfide)

Long (stable in

solution)

Key Insight: 2-MNA is a superior "burst" antioxidant but lacks longevity. 5-HPNA is a superior

"chain-breaking" antioxidant for protecting lipid membranes.[1]

Experimental Protocol: Comparative DPPH Assay
To objectively compare these two compounds, a standard DPPH assay must be modified to

account for the kinetic differences between thiols and phenols.
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Materials
Reagent: 2,2-diphenyl-1-picrylhydrazyl (DPPH) (Sigma-Aldrich).[1]

Solvent: Methanol (HPLC Grade).[1] Note: Avoid DMSO if possible as it can interfere with

thiol reactivity.[1]

Samples: 2-MNA and 5-HPNA stock solutions (10 mM in Methanol).

Workflow Visualization

Start: Prepare 100µM DPPH Solution

Prepare Serial Dilutions
(5 - 100 µM) of 2-MNA and 5-HPNA

Mix 100µL Sample + 100µL DPPH
in 96-well plate

2-MNA: Read at 10 min
(Fast Kinetics)

5-HPNA: Read at 30 min
(Slow Kinetics)

Measure Absorbance @ 517nm

Calculate % Inhibition & IC50

Click to download full resolution via product page
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Figure 2: Experimental workflow emphasizing the kinetic differentiation between thiol and

phenol assays.

Step-by-Step Protocol
Preparation: Prepare a fresh

DPPH solution in methanol. Protect from light.[1][2]

Dilution: Create serial dilutions of 2-MNA and 5-HPNA ranging from

to

.

Reaction: In a 96-well microplate, add

of sample dilution to

of DPPH solution.

Control: Use Ascorbic Acid as a positive control and Methanol as a blank.

Incubation (Critical):

For 2-MNA, read absorbance at 10 minutes. Thiols react rapidly; prolonged incubation

leads to disulfide artifacts.[1]

For 5-HPNA, read absorbance at 30 minutes to allow the steric hindrance of the phenyl

ring to be overcome.

Measurement: Read Absorbance (

) at 517 nm.

Calculation:

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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